Cas no 554-14-3 (2-Methylthiophene)

• Product Name: 2-Methylthiophene
• CAS No: 554-14-3
• MF: C₅H₆S
• MW: 98.1661400794983
• MDL: MFCD00005451
• CID: 38299
• PubChem ID: 11126
• Update Time: 2026-05-14

2-Methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Methylthiophene
• 2-Me-thiophene
• 2-methlthiophene
• 2-methyl-thiophen
• 2-Methyl-thiophene
• 2-METHYLTHIOPHENE GC
• 2MT
• 2-thiotolene
• 5-Methylthiophene
• methylthiophene
• Thiophene,2-methyl
• a-Methylthiophene

• MDL： MFCD00005451
• Inchi： InChI=1S/C5H6S/c1-5-3-2-4-6-5/h2-4H,1H3
• InChI Key： XQQBUAPQHNYYRS-UHFFFAOYSA-N
• SMILES： CC1=CC=CS1
• BRN： 103734

Computed Properties

• Exact Mass: 98.01900
• Monoisotopic Mass: 98.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 43.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• Color/Form: Colorless or light yellow liquid.
• Density: 1.014 g/mL at 25 °C(lit.)
• Melting Point: −63 °C (lit.)
• Boiling Point: 113 °C(lit.)
• Flash Point: Fahrenheit: 59 ° f < br / > Celsius: 15 ° C < br / >
• Refractive Index: n20/D 1.52(lit.)
• Solubility: immiscible
• Water Partition Coefficient: Insoluble
• PSA: 28.24000
• LogP: 2.05650
• Vapor Pressure: 47.6 mmHg ( 37.7 °C)
• Sensitiveness: Sensitive to air
• Solubility: immiscible

2-Methylthiophene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16-S37/39-S26
• FLUKA BRAND F CODES：10-13
• RTECS：XM9625000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• TSCA：T
• Storage Condition：2-8°C
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds